Cas no 120445-82-1 (Hydrazinecarboxamide, 2-[1-(4-fluorophenyl)ethylidene]-, (E)-)

• Product Name: Hydrazinecarboxamide, 2-[1-(4-fluorophenyl)ethylidene]-, (E)-
• CAS No: 120445-82-1
• MF: C₉H₁₀FN₃O
• MW: 195.193604946136
• MDL: MFCD00118827
• CID: 3682436
• PubChem ID: 9583323
• Update Time: 2025-11-06

Hydrazinecarboxamide, 2-[1-(4-fluorophenyl)ethylidene]-, (E)- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxamide, 2-[1-(4-fluorophenyl)ethylidene]-, (E)-
• 2-[(E)-1-(4-FLUOROPHENYL)ETHYLIDENE]-1-HYDRAZINECARBOXAMIDE
• [(E)-[1-(4-fluorophenyl)ethylidene]amino]urea
• Hydrazinecarboxamide, 2-[1-(4-fluorophenyl)ethylidene]-, (E)- (9CI)
• (E)-1-(4-Fluorophenyl)ethan-1-one semicarbazone
• MFCD00118827
• AKOS003885136
• 120445-82-1
• 2-(1-(4-Fluorophenyl)ethylidene)hydrazine-1-carboxamide
• [(E)-1-(4-fluorophenyl)ethylideneamino]urea
• 326-33-0
• SCHEMBL16194650
• 3N-010
• N-Fluoro-2-(1-phenylethylidene)hydrazine-1-carboxamide
• SCHEMBL14705867

• MDL： MFCD00118827
• Inchi： 1S/C9H10FN3O/c1-6(12-13-9(11)14)7-2-4-8(10)5-3-7/h2-5H,1H3,(H3,11,13,14)/b12-6+
• InChI Key： ZYYTYSQJWLDRSR-WUXMJOGZSA-N
• SMILES： FC1C=CC(=CC=1)/C(/C)=N/NC(N)=O

Computed Properties

• Exact Mass: 195.08079011Da
• Monoisotopic Mass: 195.08079011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Hydrazinecarboxamide, 2-[1-(4-fluorophenyl)ethylidene]-, (E)-

Introduction to Hydrazinecarboxamide, 2-[1-(4-fluorophenyl)ethylidene]-, (E)- (CAS No. 120445-82-1)

Hydrazinecarboxamide, 2-[1-(4-fluorophenyl)ethylidene]-, (E)- (CAS No. 120445-82-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of hydrazinecarboxamides and is characterized by its (E)-configuration and the presence of a 4-fluorophenyl group. The compound's structure and properties make it a promising candidate for various applications in drug discovery and development.

The chemical structure of Hydrazinecarboxamide, 2-[1-(4-fluorophenyl)ethylidene]-, (E)- is defined by its molecular formula C₁₀H₁₀FN₃O. The presence of the fluorine atom in the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The (E)-configuration of the double bond also plays a crucial role in determining the compound's conformational flexibility and binding affinity.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of Hydrazinecarboxamide, 2-[1-(4-fluorophenyl)ethylidene]-, (E)-. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, Hydrazinecarboxamide, 2-[1-(4-fluorophenyl)ethylidene]-, (E)- has also been investigated for its anticancer properties. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that Hydrazinecarboxamide, 2-[1-(4-fluorophenyl)ethylidene]-, (E)- could be a valuable lead compound for developing novel anticancer drugs.

The pharmacokinetic properties of Hydrazinecarboxamide, 2-[1-(4-fluorophenyl)ethylidene]-, (E)- have also been studied to assess its suitability for therapeutic use. In vitro and in vivo experiments have shown that this compound exhibits good solubility and stability under physiological conditions. Additionally, it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development.

To further understand the mechanism of action of Hydrazinecarboxamide, 2-[1-(4-fluorophenyl)ethylidene]-, (E)-, researchers have employed various techniques such as molecular docking studies and enzyme inhibition assays. These studies have revealed that the compound can selectively bind to specific protein targets involved in inflammation and cancer progression. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the production of prostaglandins, which are mediators of inflammation.

The safety profile of Hydrazinecarboxamide, 2-[1-(4-fluorophenyl)ethylidene]-, (E)- is another important aspect that has been evaluated in preclinical studies. Toxicity assays have indicated that this compound exhibits low cytotoxicity towards normal cells and does not cause significant adverse effects at therapeutic concentrations. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, Hydrazinecarboxamide, 2-[1-(4-fluorophenyl)ethylidene]-, (E)- (CAS No. 120445-82-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use in clinical settings.